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Introduction

Arsenazo | is a versatile metallochromic indicator employed in analytical chemistry for the
guantitative determination of various metal ions. It is particularly useful in complexometric
titrations, a type of volumetric analysis where a colored complex is formed to indicate the
titration's endpoint. In this application note, we provide a detailed protocol for the
complexometric titration of calcium ions (Ca?*) with ethylenediaminetetraacetic acid (EDTA)
using Arsenazo | as the indicator. This method is valuable for determining calcium
concentrations in various samples, a critical parameter in numerous research, industrial, and
pharmaceutical contexts.

The principle of this titration lies in the competition between the indicator and the titrant (EDTA)
for the metal ion. Initially, Arsenazo | forms a colored complex with the calcium ions in the
sample. As the stronger chelating agent, EDTA is added, it progressively displaces Arsenazo |
from the calcium-indicator complex. The endpoint is reached when all the calcium has been
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complexed by EDTA, resulting in a distinct color change as the indicator is present in its free,

uncomplexed form.

Experimental Protocols
Preparation of Reagents

1.

Standard EDTA Solution (0.01 M)

Procedure: Dissolve 3.722 g of analytical grade disodium EDTA dihydrate in deionized water
and dilute to 1000 mL in a volumetric flask.

Standardization: Accurately weigh about 0.2 g of primary standard calcium carbonate
(CaCO0:s), previously dried at 110°C for 2 hours. Dissolve it in a small amount of dilute HCI
and then dilute with deionized water. Add 10 mL of a pH 10 buffer solution (Ammonia-
Ammonium Chloride buffer) and a few drops of an appropriate indicator (such as Eriochrome
Black T, as Arsenazo | is the subject of this protocol). Titrate with the prepared EDTA
solution until the color changes from wine red to blue. Calculate the exact molarity of the
EDTA solution.

. Arsenazo | Indicator Solution (0.1% w/v)

Procedure: Dissolve 0.1 g of Arsenazo | powder in 100 mL of deionized water. If solubility is
an issue, a 50% ethanol solution can be used as the solvent. The solution should be stored
in a dark bottle and is typically stable for several weeks.

. pH 10 Buffer Solution (Ammonia-Ammonium Chloride Buffer)

Procedure: Dissolve 67.5 g of ammonium chloride (NH4Cl) in 570 mL of concentrated
ammonia solution (NH4OH) and dilute to 1000 mL with deionized water. The pH of this buffer
should be verified and adjusted to 10 if necessary.

. Calcium lon Standard Solution (for practice and validation)

Procedure: Dissolve a known mass of primary standard calcium carbonate in a minimal
amount of dilute hydrochloric acid and dilute to a known volume with deionized water to
create a standard solution of known calcium concentration.
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Titration Procedure

Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the sample solution
containing an unknown concentration of calcium ions into a 250 mL Erlenmeyer flask.

Dilution: Dilute the sample with approximately 50 mL of deionized water.

Buffering: Add 10 mL of the pH 10 ammonia-ammonium chloride buffer solution to the flask
to maintain a constant pH at which the Ca-EDTA complex is stable.

Indicator Addition: Add 2-3 drops of the 0.1% Arsenazo | indicator solution to the flask. The
solution will turn to the color of the calcium-Arsenazo | complex. In basic solutions, this
complex is typically a shade of claret red or violet-blue.

Titration: Titrate the sample solution with the standardized 0.01 M EDTA solution from a
burette. Add the EDTA solution dropwise with constant swirling of the flask.

Endpoint Determination: As the endpoint is approached, the color will begin to change. The
endpoint is reached when the color of the solution sharply changes from the color of the Ca-
Arsenazo | complex to the color of the free indicator. In basic solutions, the free indicator is
orange-yellow. The color change should be abrupt and persistent upon the addition of a
single drop of EDTA.

Recording: Record the volume of EDTA solution used to reach the endpoint.

Replicates: Repeat the titration at least two more times to ensure precision and calculate the
average volume of EDTA used.

Data Presentation

The concentration of calcium ions in the sample can be calculated using the following formula:

Molarity of Ca2* = (Molarity of EDTA x Volume of EDTA) / Volume of Sample

Below is a table summarizing representative data from a typical complexometric titration of

calcium with EDTA using Arsenazo | indicator.
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Initial Final Volume of ) Calculate
o Volume of Molarity ]
Titration Burette Burette EDTA d Molarity
Sample ) ) of EDTA
Run Reading Reading Used of Ca+
(mL) (M)
(mL) (mL) (mL) (M)
1 25.00 0.10 22.60 22.50 0.0100 0.00900
2 25.00 0.20 22.85 22.65 0.0100 0.00906
3 25.00 0.15 22.70 22.55 0.0100 0.00902
Average 25.00 - - 22.57 0.0100 0.00903

Mandatory Visualization

Below is a diagram illustrating the experimental workflow for the complexometric titration of

calcium ions with EDTA using Arsenazo | indicator.
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Experimental workflow for complexometric titration.
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The logical relationship of the chemical species during the titration is illustrated in the diagram
below.

Chemical species relationship during titration.

 To cite this document: BenchChem. [Application Notes and Protocols for Titration with
Arsenazo | Indicator]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667613/docs#application-notes-and-protocols-for-
titration-with-arsenazo-i-indicator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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